Cas no 924967-53-3 (<br>12-amino-6,7,8,9-tetrachloro-1,2,3,4-tetrahydro-4a,10a-(epithioetheno)oxant hrene-11-carboxamide)

• Product name: <br>12-amino-6,7,8,9-tetrachloro-1,2,3,4-tetrahydro-4a,10a-(epithioetheno)oxant hrene-11-carboxamide
• CAS No: 924967-53-3
• MF: C₁₅H₁₂Cl₄N₂O₃S
• MW: 442.144378662109
• CID: 3154735
• PubChem ID: 16486743

<br>12-amino-6,7,8,9-tetrachloro-1,2,3,4-tetrahydro-4a,10a-(epithioetheno)oxant hrene-11-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>12-amino-6,7,8,9-tetrachloro-1,2,3,4-tetrahydro-4a,10a-(epithioetheno)oxant hrene-11-carboxamide
• BBL000803
• 12-amino-6,7,8,9-tetrachloro-1,2,3,4-tetrahydro-4a,10a-(epithioetheno)oxanthrene-11-carboxamide
• STK279883
• 924967-53-3
• AKOS005426166
• VS-00743
• 16-amino-4,5,6,7-tetrachloro-2,9-dioxa-15-thiatetracyclo[8.4.3.0(1),(1)?.0(3),?]heptadeca-3,5,7,16-tetraene-17-carboxamide
• 16-amino-4,5,6,7-tetrachloro-2,9-dioxa-15-thiatetracyclo[8.4.3.01,10.03,8]heptadeca-3(8),4,6,16-tetraene-17-carboxamide

• Inchi： InChI=1S/C15H12Cl4N2O3S/c16-6-7(17)9(19)11-10(8(6)18)23-14-3-1-2-4-15(14,24-11)25-13(21)5(14)12(20)22/h1-4,21H2,(H2,20,22)
• InChI Key： IXMYLDGIHBRZGL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 441.929324Da
• Monoisotopic Mass: 439.932274Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų
• XLogP3: 4.5

Additional information on <br>12-amino-6,7,8,9-tetrachloro-1,2,3,4-tetrahydro-4a,10a-(epithioetheno)oxant hrene-11-carboxamide

12-Amino-6,7,8,9-Tetrachloro-1,2,3,4-Tetrahydro-4a,10a-(Epithioetheno)Oxanthrene-11-Carboxamide

12-Amino-6,7,8,9-Tetrachloro-1,2,3,4-Tetrahydro-4a,10a-(Epithioetheno)Oxanthrene-11-Carboxamide (CAS No. 924967-53-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups and structural motifs, making it a promising candidate for various applications in drug discovery and advanced materials development.

The molecular structure of 12-amino-6,7,8,9-tetrachloro-1,2,3,4-tetrahydro-4a,10a-(epithioetheno)oxanthrene-11-carboxamide is notable for its tetrahedral framework and the presence of multiple chlorine atoms. These features contribute to its stability and reactivity under various chemical conditions. Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced polymers and as a building block in the development of novel pharmaceutical agents.

One of the most intriguing aspects of this compound is its ability to undergo specific transformations under controlled conditions. For instance, researchers have demonstrated that epithioetheno groups can be manipulated to form conjugated systems with enhanced electronic properties. This has opened new avenues for exploring its use in optoelectronic devices and sensors.

The synthesis of CAS No. 924967-53-3 involves a multi-step process that requires precise control over reaction conditions. The incorporation of tetrachloro substituents into the molecule is particularly challenging due to their reactivity and tendency to form side products. However, recent advancements in catalytic techniques have significantly improved the yield and purity of this compound.

In terms of applications, oxanthrene derivatives like this compound have shown promise in the field of biotechnology. Specifically, they have been investigated for their potential as inhibitors of certain enzymes involved in metabolic pathways. This has led to preliminary studies on their efficacy as therapeutic agents in treating metabolic disorders.

Moreover, the carboxamide group present in this molecule plays a crucial role in its interactions with biological systems. This functional group enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

Recent research has also focused on the environmental impact of synthesizing and using this compound. Studies have shown that while its production requires careful waste management practices due to the presence of chlorine atoms and other reactive groups, its overall environmental footprint can be minimized through optimized synthesis protocols.

In conclusion, CAS No. 924967-53-3, or 12-amino-6,7,8,9-tetrachloro-1,2,,3,,4-tetrahydro -4a,, , , , , , , , , , , , , , , -epithioetheno oxanthrene -carboxamide, represents a cutting-edge advancement in organic chemistry with diverse potential applications across multiple disciplines. As research continues to uncover its full potential,the compound is poised to play a significant role in shaping future innovations in medicine and materials science.